Cas no 2229170-20-9 (1-(But-3-yn-1-yl)-3-trifluoromethanesulfonylbenzene)

• Product Name: 1-(But-3-yn-1-yl)-3-trifluoromethanesulfonylbenzene
• CAS No: 2229170-20-9
• MF: C₁₁H₉F₃O₂S
• MW: 262.248172521591
• CID: 5783805
• PubChem ID: 165704615
• Update Time: 2023-12-26

1-(But-3-yn-1-yl)-3-trifluoromethanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• 2229170-20-9
• 1-(but-3-yn-1-yl)-3-trifluoromethanesulfonylbenzene
• EN300-1990457
• 1-(But-3-yn-1-yl)-3-trifluoromethanesulfonylbenzene

• Inchi： 1S/C11H9F3O2S/c1-2-3-5-9-6-4-7-10(8-9)17(15,16)11(12,13)14/h1,4,6-8H,3,5H2
• InChI Key： ZDNGOTAMGGNJGN-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC=C(CCC#C)C=1)(=O)=O

Computed Properties

• Exact Mass: 262.02753519g/mol
• Monoisotopic Mass: 262.02753519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5Ų